Cas no 60037-60-7 (N-lignoceroyl-D-erythro-sphingosylphosphorylcholine)

• Product Name: N-lignoceroyl-D-erythro-sphingosylphosphorylcholine
• CAS No: 60037-60-7
• MF: C₄₇H₉₅N₂O₆P
• MW: 815.24077630043
• CID: 4552583
• PubChem ID: 44260127
• Update Time: 2025-07-18

N-lignoceroyl-D-erythro-sphingosylphosphorylcholine Chemical and Physical Properties

Names and Identifiers

• N-lignoceroyl-D-erythro-sphingosylphosphorylcholine
• 24:0 SM
• CHEBI:83360
• N-tetracosanoylsphingosine-1-phosphocholine
• N-(tetracosanoyl)-sphing-4-enine-1-phosphocholine
• (2S,3R,4E)-3-hydroxy-2-(tetracosanoylamino)octadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• N-tetracosanoylsphing-4-enine-1-phosphocholine
• 3,5-Dioxa-8-aza-4-phosphadotriacontan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
• Sphingomyelin (d18:1/24:0)
• Sphingomyelin (porcine RBC)
• N-lignoceroylsphing-4-enine-1-phosphocholine
• Q27105093
• C24 Sphingomyelin
• [(E,2S,3R)-3-hydroxy-2-(tetracosanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• N-lignoceroylsphingosine-1-phosphocholine
• 24:0 SM, N-lignoceroyl-D-erythro-sphingosylphosphorylcholine, powder
• SM(d18:1/24:0)
• LMSP03010008
• SM d42:1
• (2S,3R,4E)-3-hydroxy-2-(tetracosanoylamino)octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
• SPH(d18:1/24:0)
• 3,5-Dioxa-8-aza-4-phosphadotriacontan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-,innersalt,4-oxide,(7S)-
• 60037-60-7

• MDL： MFCD22416890
• Inchi： 1S/C47H95N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-27-29-31-33-35-37-39-41-47(51)48-45(44-55-56(52,53)54-43-42-49(3,4)5)46(50)40-38-36-34-32-30-28-19-17-15-13-11-9-7-2/h38,40,45-46,50H,6-37,39,41-44H2,1-5H3,(H-,48,51,52,53)/b40-38+/t45-,46+/m0/s1
• InChI Key： QEDPUVGSSDPBMD-XTAIVQBESA-N
• SMILES： [C@@H]([C@H](O)/C=C/CCCCCCCCCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)NC(=O)CCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 814.69277575g/mol
• Monoisotopic Mass: 814.69277575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 56
• Rotatable Bond Count: 45
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.6
• Topological Polar Surface Area: 108Ų

N-lignoceroyl-D-erythro-sphingosylphosphorylcholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids

Additional information on N-lignoceroyl-D-erythro-sphingosylphosphorylcholine

Recent Advances in the Study of N-lignoceroyl-D-erythro-sphingosylphosphorylcholine (60037-60-7) in Chemical Biology and Medicine

The compound N-lignoceroyl-D-erythro-sphingosylphosphorylcholine (CAS: 60037-60-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and medicine. As a sphingolipid derivative, it plays a crucial role in cellular signaling pathways, membrane integrity, and various physiological processes. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the importance of N-lignoceroyl-D-erythro-sphingosylphosphorylcholine in modulating cellular responses to stress and inflammation. A 2023 study published in the Journal of Lipid Research demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the NF-κB pathway, suggesting its potential as a therapeutic agent for inflammatory diseases. The study utilized advanced mass spectrometry techniques to track the compound's distribution and metabolism in vivo, providing valuable insights into its pharmacokinetics.

In addition to its anti-inflammatory effects, research has also explored its role in cancer biology. A groundbreaking paper in Cell Chemical Biology (2024) revealed that N-lignoceroyl-D-erythro-sphingosylphosphorylcholine induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. The study employed CRISPR-Cas9 gene editing to identify specific genetic markers that influence the compound's efficacy, paving the way for personalized medicine approaches.

The synthesis of N-lignoceroyl-D-erythro-sphingosylphosphorylcholine has also seen notable advancements. A recent publication in Organic Letters (2024) described a novel enzymatic method for producing the compound with high yield and purity. This method leverages recombinant sphingomyelinases, offering a more sustainable and scalable alternative to traditional chemical synthesis. Such innovations are critical for facilitating further research and potential clinical applications.

Despite these promising developments, challenges remain in fully understanding the compound's mechanisms of action and optimizing its therapeutic use. Future research directions may include exploring its interactions with other lipid species, investigating its role in neurodegenerative diseases, and developing targeted delivery systems to enhance its bioavailability. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock the full potential of N-lignoceroyl-D-erythro-sphingosylphosphorylcholine in medicine.

In conclusion, N-lignoceroyl-D-erythro-sphingosylphosphorylcholine (60037-60-7) represents a fascinating area of study at the intersection of chemistry, biology, and medicine. The latest research underscores its diverse biological activities and therapeutic promise, while also highlighting the need for further investigation to address existing knowledge gaps. This compound continues to inspire innovative research and holds significant potential for future medical breakthroughs.